Theobromine-d6
Theobromine-d6
Brand Name:
Vulcanchem
CAS No.:
117490-40-1
VCID:
VC0022856
InChI:
InChI=1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)/i1D3,2D3
SMILES:
CN1C=NC2=C1C(=O)NC(=O)N2C
Molecular Formula:
C7H8N4O2
Molecular Weight:
186.204
Theobromine-d6
CAS No.: 117490-40-1
Reference Standards
VCID: VC0022856
Molecular Formula: C7H8N4O2
Molecular Weight: 186.204
| CAS No. | 117490-40-1 |
|---|---|
| Product Name | Theobromine-d6 |
| Molecular Formula | C7H8N4O2 |
| Molecular Weight | 186.204 |
| IUPAC Name | 3,7-bis(trideuteriomethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)/i1D3,2D3 |
| Standard InChIKey | YAPQBXQYLJRXSA-WFGJKAKNSA-N |
| SMILES | CN1C=NC2=C1C(=O)NC(=O)N2C |
| Synonyms | 3,7-Dihydro-3,7-di(methyl-d3)-1H-purine-2,6-dione; 3,7-Dimethylxanthine-d6; Diurobromine-d6; Santheose-d6; Teobromin-d6; Thesal-d6; NSC 5039-d6; _x000B_SC 15090-d6; Theophylline-Ethylenediamine Imp. G (EP)-d6 |
| PubChem Compound | 53442231 |
| Last Modified | Nov 11 2021 |
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